Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl phosphate

• CAS No.: 3671-99-6
• Molecular Formula: C6H13NaO9P
• Molecular Weight: 283.13 g/mol
• IUPAC Name: disodium;[(2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl] phosphate
• InChI: InChI=1S/C6H13O9P.Na/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14;/h1,3-6,8-11H,2H2,(H2,12,13,14);/t3-,4+,5+,6+;/m0./s1
• InChI Key: TZQUTLWZPHPOSF-BTVCFUMJSA-N
• Isomeric SMILES: C([C@H]([C@H]([C@@H]([C@H](C=O)O)O)O)O)OP(=O)(O)O.[Na]
• SMILES: C(C(C(C(C(C=O)O)O)O)O)OP(=O)([O-])[O-].[Na+].[Na+]
• Canonical SMILES: C(C(C(C(C(C=O)O)O)O)O)OP(=O)(O)O.[Na]
• physical_description: White crystalline solid; [Sigma-Aldrich MSDS]
• Related CAS: 3671-99-6; 112898-35-8; 54010-71-8

Description

Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl phosphate is a useful research compound. Its molecular formula is C6H13NaO9P and its molecular weight is 283.13 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Energy Storage and Batteries

Sodium vanadium phosphate, specifically Na3V2(PO4)3, shows significant promise in energy storage, particularly for sodium-ion batteries. This compound offers high capacity, good rate capability, and excellent cyclability, making it an attractive option for next-generation batteries (Chen et al., 2020).

2. Structural and Crystallography Studies

The synthesis and structural analysis of various sodium phosphate compounds, like Na4Mg3(PO4)2(P2O7), have been extensively studied. These studies often focus on the crystal structure and infrared spectroscopy to understand the material's properties better (Essehli et al., 2010).

3. High-Entropy Material Development

Sodium zirconium double phosphate, NaZr2(PO4)3, serves as a base for exploring high-entropy materials. These materials allow multiple substitutions of the phosphate groups and are vital for developing new materials with enhanced properties (Tietz & Fronia, 2020).

4. Solar Energy Applications

Tribasic sodium phosphate (Na3PO4·12H2O) has been used in the texturization of monocrystalline silicon, a key process in solar cell production. This method is economical, has low pollution, and is suitable for large-scale production (Xi et al., 2003).

5. Corrosion Inhibition in Construction Materials

Sodium phosphate (Na3PO4) has been studied for its potential as a non-toxic corrosion inhibitor for steel bars in alkaline media, simulating the electrolyte in concrete pores. This research is crucial for developing safer and more effective construction materials (Etteyeb et al., 2007).

6. Biofuels Production

Sodium phosphate (Na3PO4) is an essential nutrient that aids in the growth of algae, which is crucial for biofuel production. Studies have shown that increased Na3PO4 concentrations can significantly enhance algae growth, thereby benefiting biofuel production (Dawes et al., 2018).

Mechanism of Action

Target of Action

D-Glucose-6-phosphate disodium salt, also known as Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl phosphate or D-Glucose 6-(disodium phosphate), primarily targets the glucose-6-phosphatase enzyme . This enzyme plays a crucial role in the process of glucose metabolism .

Mode of Action

D-Glucose-6-phosphate disodium salt interacts with its target, the glucose-6-phosphatase enzyme, by serving as a substrate for the enzyme . This interaction leads to various biochemical reactions that are essential for the metabolism of glucose .

Biochemical Pathways

D-Glucose-6-phosphate disodium salt is involved in two major metabolic pathways: glycolysis and the pentose phosphate pathway . It can also be converted into glycogen or starch for storage . In the glycolysis pathway, it is converted into pyruvate, releasing energy. In the pentose phosphate pathway, it is used to generate NADPH and ribose 5-phosphate .

Pharmacokinetics

Given its solubility in water , it can be inferred that it has good bioavailability.

Result of Action

The action of D-Glucose-6-phosphate disodium salt leads to various molecular and cellular effects. It is the core carbohydrate substrate for the enzymatic synthesis of archaetidyl-myo-inositols produced through a pathway involving myo-inositol 1-phosphate synthase and CDP-archaeol . It also plays a key role in glucose metabolism, contributing to energy production and storage .